Cas no 2171177-68-5 ((3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid)

• Product Name: (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
• CAS No: 2171177-68-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5950654
• PubChem ID: 165815320
• Update Time: 2025-05-20

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
• 2171177-68-5
• (3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
• EN300-1548840

• Inchi： 1S/C24H26N2O5/c1-15(12-22(28)29)25-21(27)13-24(10-11-24)26-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t15-/m1/s1
• InChI Key： VDXQEJPCSQJJJM-OAHLLOKOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C)CC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid

Introduction to (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic Acid (CAS No. 2171177-68-5)

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171177-68-5, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. Its complex chemical architecture, featuring a cyclopropyl moiety and an amino group linked to a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a subject of intense study for its pharmacological properties.

The< strong>fluorenylmethoxycarbonyl group is particularly noteworthy as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. The presence of this group in the compound suggests its utility in the synthesis of peptidomimetics or as an intermediate in the development of more complex biomolecules. The cyclopropyl ring, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a surge in research focused on developing molecules with enhanced selectivity and reduced side effects. The< strong>cyclopropylacetamido moiety in this compound may contribute to its unique pharmacological profile by influencing both its solubility and interactions with biological targets. This structural feature has been explored in various drug candidates, where it has shown promise in improving pharmacokinetic properties.

The< strong>butanoic acid tail of the molecule provides a hydrophobic anchor that can facilitate membrane penetration, a critical factor for many therapeutic agents. This combination of hydrophobic and polar regions within the molecule suggests potential for oral bioavailability and effective distribution throughout the body. Such characteristics are highly sought after in drug candidates aiming to achieve systemic action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with greater accuracy. The< strong>CAS number 2171177-68-5 associated with this compound allows for easy retrieval of experimental data and theoretical studies, facilitating further research into its potential applications. Researchers can leverage this information to design derivatives or analogs that may exhibit improved properties.

The field of medicinal chemistry has seen significant progress in the development of targeted therapies, particularly in oncology and neurology. The structural features of< strong>(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid make it a promising candidate for such applications. For instance, the cyclopropyl ring has been shown to interact with specific enzymes or receptors involved in cancer cell proliferation or neurodegenerative diseases. The fluorenylmethoxycarbonyl group can also be strategically removed or modified to alter the compound's behavior post-administration.

In addition to its potential as a lead compound, this molecule may serve as a valuable tool for understanding fundamental biological processes. By studying its interactions with various biological targets, researchers can gain insights into disease mechanisms and develop more rational approaches to drug design. The< strong>Fmoc-amino segment of the molecule, for example, can be used to probe protease activity or peptidase inhibition, contributing to our understanding of enzymatic pathways.

The synthesis of< strong>(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol at multiple centers underscores the importance of advanced synthetic methodologies. Techniques such as asymmetric catalysis or chiral auxiliary strategies may be employed to achieve the desired configuration efficiently. The availability of high-quality starting materials and reagents is also crucial for successful synthesis.

The pharmacokinetic profile of any drug candidate is critical to its clinical success. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) must be carefully evaluated before advancing a compound into clinical trials. Computational tools can predict these properties based on molecular structure, allowing researchers to make informed decisions about optimization strategies. The< strong>CAS number 2171177-68-5 provides access to databases containing preclinical data that can aid in this process.

The regulatory landscape for new drug approvals continues to evolve, emphasizing safety and efficacy through comprehensive preclinical and clinical studies. Companies investing in pharmaceutical research must navigate these requirements while ensuring their compounds are innovative and address unmet medical needs. The< strong>cyclopropylacetamido moiety alone may not be sufficient to differentiate a drug candidate; however, when combined with other structural features, it can contribute significantly to a molecule's overall value proposition.

In conclusion,< strong>(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique structural features offer potential advantages in terms of pharmacological activity, metabolic stability, and bioavailability. As research continues to uncover new applications for this compound and related derivatives, it will undoubtedly play an important role in advancing pharmaceutical science.